Methyl 2,6-dichloroisonicotinate
Overview
Description
Methyl 2,6-dichloroisonicotinate is a chemical compound with the molecular formula C7H5Cl2NO2 . It is also known by other names such as Methyl 2,6-dichloropyridine-4-carboxylate and has a molecular weight of 206.02 g/mol . It is used as a pharmaceutical intermediate .
Molecular Structure Analysis
The IUPAC name of Methyl 2,6-dichloroisonicotinate is methyl 2,6-dichloropyridine-4-carboxylate . The InChI string representation of its structure isInChI=1S/C7H5Cl2NO2/c1-12-7(11)4-2-5(8)10-6(9)3-4/h2-3H,1H3 . The compound contains a total of 17 bonds, including 12 non-H bonds, 7 multiple bonds, 2 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 ester (aromatic), and 1 Pyridine . Physical And Chemical Properties Analysis
Methyl 2,6-dichloroisonicotinate has a molecular weight of 206.02 g/mol . It has a computed XLogP3-AA value of 2.6, which is a measure of its lipophilicity . Unfortunately, other specific physical and chemical properties like melting point, boiling point, and density were not found in the sources I retrieved.Scientific Research Applications
Plant Disease Management
Methyl 2,6-dichloroisonicotinate: is used as an elicitor in agriculture to activate the plant’s natural defenses . This substance stimulates the immune system of plants, making them resistant to infections. It’s particularly effective against the tobacco mosaic virus (TMV) in tobacco plants.
Systemic Acquired Resistance (SAR) Induction
This compound plays a significant role in inducing SAR, a natural defense mechanism in plants . SAR has a broad-spectrum action against various pathogens, and Methyl 2,6-dichloroisonicotinate can initiate this resistance after a pathogen attack or artificially by mimicking the plant-pathogen interaction.
Synthesis of Plant Protection Compounds
The chemical serves as a precursor in the synthesis of ester derivatives used in plant protection . These derivatives are studied for their phytotoxicity and efficacy in inducing plant resistance, offering new weapons against plant diseases.
Research on Elicitors
Methyl 2,6-dichloroisonicotinate: is a synthetic elicitor used in research to understand the elicitation process in plants . It helps in the study of natural and synthetic elicitors and their effects on plant immunity.
Agricultural Chemical Research
As a research chemical, it’s used to develop new formulations and compounds that can be used in agriculture to improve crop resilience and yield .
Environmental Impact Studies
The compound is also used in environmental impact studies to assess the effects of agricultural chemicals on non-target organisms and ecosystems .
Development of Non-Phytotoxic Variants
Efforts are made to modify Methyl 2,6-dichloroisonicotinate to produce non-phytotoxic variants that are safe for the plant but effective against pathogens .
Safety and Hazards
Methyl 2,6-dichloroisonicotinate is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It’s recommended to avoid dust formation, breathing mist, gas, or vapors, and to avoid contact with skin and eyes .
Mechanism of Action
Target of Action
Methyl 2,6-dichloroisonicotinate is a derivative of nicotinic acid, also known as niacin . It is used as a rubefacient in over-the-counter topical preparations indicated for muscle and joint pain . The primary target of this compound is thought to be peripheral vasodilation .
Mode of Action
This action is strictly locally-acting due to its short half-life . The release of prostaglandin D2 leads to vasodilation of the peripheral blood capillaries located in the dermal papillae of upper dermis layers adjacent to the epidermis–dermis junction .
Result of Action
The result of the action of methyl 2,6-dichloroisonicotinate is enhanced local blood flow at the site of application, due to its vasodilatory effect . This increased blood flow can help to alleviate muscle and joint pain.
Action Environment
The action of methyl 2,6-dichloroisonicotinate can be influenced by various environmental factors. For instance, the condition of the skin where the compound is applied can affect its absorption and subsequent action. Furthermore, the stability of the compound could be affected by factors such as temperature and light exposure. Therefore, it is recommended to store this compound in a dark place, sealed in dry, at room temperature .
properties
IUPAC Name |
methyl 2,6-dichloropyridine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Cl2NO2/c1-12-7(11)4-2-5(8)10-6(9)3-4/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSKGHSUHOYEBTK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=NC(=C1)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Cl2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10195310 |
Source
|
| Record name | Methyl 2,6-dichloroisonicotinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10195310 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
42521-09-5 |
Source
|
| Record name | 4-Pyridinecarboxylic acid, 2,6-dichloro-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=42521-09-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 2,6-dichloroisonicotinate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042521095 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Methyl 2,6-dichloroisonicotinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10195310 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 2,6-dichloroisonicotinate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.771 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Methyl 2,6-dichloroisonicotinate | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UVT9VVW6XG | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is methyl 2,6-dichloroisonicotinate a useful starting material in organic synthesis?
A1: Methyl 2,6-dichloroisonicotinate is a valuable building block in organic synthesis due to its symmetrical structure and the presence of two reactive chlorine atoms. These features allow for its selective modification through reactions like the Buchwald-Hartwig amination. Specifically, the research highlights its use in a desymmetrization method, where only one chlorine atom is substituted, generating a more complex product with potential for further derivatization. [, ]
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